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Introduction

MK-0773 is a potent, orally bioavailable, non-steroidal selective androgen receptor modulator
(SARM) that has demonstrated anabolic effects on muscle and bone with minimal impact on
reproductive tissues in preclinical and clinical studies.[1][2] Developed for the potential
treatment of sarcopenia, the age-related loss of muscle mass and strength, MK-0773 has been
evaluated in clinical trials for its ability to increase lean body mass (LBM).[2][3] These
application notes provide a summary of the available data on LBM changes induced by MK-
0773 and detail representative protocols for measuring these changes in both clinical and
preclinical settings.

Mechanism of Action

MK-0773 selectively binds to the androgen receptor (AR), acting as a partial agonist.[1][2] This
tissue-selective activation of the AR in anabolic tissues like skeletal muscle, while having
reduced effects on androgenic tissues such as the prostate and seminal vesicles, is a key
characteristic of SARMs.[1] The anabolic effects of MK-0773 in muscle are believed to be
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mediated through the activation of downstream signaling pathways that promote protein
synthesis and inhibit protein degradation.

Signaling Pathway of MK-0773 in Skeletal Muscle

The binding of MK-0773 to the androgen receptor in skeletal muscle cells initiates a cascade of
events leading to increased muscle protein synthesis and hypertrophy. A simplified
representation of this signaling pathway is provided below.
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MK-0773 signaling pathway in skeletal muscle.

Quantitative Data on Lean Body Mass Changes

The following tables summarize the key quantitative findings from clinical and preclinical
studies investigating the effect of MK-0773 on lean body mass.

Table 1: Clinical Trial Data - Phase lla in Elderly Women with Sarcopenia
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MK-0773 (50
Parameter . . Placebo p-value Reference
mg twice daily)

Number of

o 85 85 - [4]
Participants
Treatment

) 6 months 6 months - [4]
Duration
Baseline Mean
Not Reported Not Reported -

LBM (kg)
Change in LBM
from Baseline +1.1+£0.2 -0.2+0.2 <0.001 [4]

(kg)

Net Change in
LBM (MK-0773 +1.3 - <0.001 [4]
vs. Placebo) (kg)

Data presented as mean + standard error.

Table 2: Preclinical Data - Ovariectomized (OVX) Rat Model

Change in
Treatment .
Dose Duration Lean Body Reference
Group
Mass
Significantly
- increased
MK-0773 Not specified 24 days [1]
compared to
OVX control
Significantly
Dihydrotestoster increased
3 mg/kg/day 24 days [1]
one (DHT) compared to
OVX control
OVX Control Vehicle 24 days Baseline [1]
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Note: Specific dose-response data for MK-0773 on lean body mass from preclinical studies are
not publicly available in detail. The study by Schmidt et al. (2010) indicates a significant
anabolic effect.

Experimental Protocols

Detailed protocols for measuring lean body mass are critical for ensuring the accuracy and
reproducibility of results. Below are representative protocols for dual-energy X-ray
absorptiometry (DXA) in both clinical and preclinical settings.

Clinical Protocol: Measuring LBM in Sarcopenia Trials
using DXA

This protocol is a representative methodology based on best practices for clinical trials and is
consistent with the procedures likely employed in the MK-0773 Phase lla study.

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1677233/docs?utm_src=pdf-body#measuring-lean-body-mass-changes-with-mk-0773-application-notes-and-protocols
https://www.benchchem.com/product/b1677233/docs?utm_src=pdf-body#measuring-lean-body-mass-changes-with-mk-0773-application-notes-and-protocols
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677233?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE iy & i

1. Subject Preparation

Informed Consent

A4

Verify Inclusion/Exclusion Criteria

A4

Overnight Fast (8-12 hours)

A4

Standardized Gown, No Metal

2. DXA Sca%Acquisition

Daily Quality Control & Calibration

A4

Supine Positioning on DXA Table

A4

Whole Body Scan

A4

Acquire Scan Data

3. Data‘?nalysis

Use Manufacturer's Software

A4

Define Regions of Interest (ROI)
(e.g., Appendicular Lean Mass)

A4

Analyze Scan for LBM, Fat Mass, Bone Mineral Content

A4

Review Scan for Artifacts

4. Data gieporting

Generate Report with LBM values (kg)

A4

Compare Baseline and Follow-up Scans
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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